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CAS No.: 5376-03-4

Cat. No.: B13805400

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tropylium bromide, with the CAS number 5376-03-4, is the salt of the aromatic tropylium

cation and a bromide anion. The tropylium cation, [C₇H₇]⁺, is a planar, cyclic, seven-membered

ring system with 6 π-electrons, fulfilling Hückel's rule for aromaticity.[1][2] This inherent

aromatic stabilization imparts significant stability to the cation and makes tropylium bromide a

valuable reagent and catalyst in organic synthesis. This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, reactivity, and

spectral characterization of tropylium bromide, intended for use by researchers, scientists,

and professionals in drug development. Detailed experimental protocols for its synthesis and

key reactions are provided, along with visualizations of reaction pathways.

Chemical and Physical Properties
Tropylium bromide is a yellow crystalline solid.[3] Its ionic nature, consisting of the tropylium

cation and bromide anion, results in properties that are distinct from typical organic

compounds.[4] For instance, it is soluble in polar solvents like water and insoluble in nonpolar
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organic solvents.[5] The high melting point of tropylium bromide is also indicative of its ionic

character.[5]

Table 1: Physical and Chemical Properties of Tropylium Bromide

Property Value Reference(s)

CAS Number 5376-03-4 [6]

Molecular Formula C₇H₇Br [6]

Molecular Weight 171.03 g/mol [6]

Appearance Yellow prisms [3]

Melting Point 203 °C [3]

Solubility
Soluble in water; insoluble in

nonpolar solvents like hexane.
[3][5]

Canonical SMILES C1=CC=C[CH+]C=C1.[Br-] [6]

InChI Key
FNIGLEAGFVEWGM-

UHFFFAOYSA-M
[6]

Spectroscopic Data
The high symmetry of the tropylium cation (D₇h point group) leads to simple and characteristic

spectroscopic signatures.

Table 2: Spectroscopic Data for Tropylium Bromide
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Spectrum Type Key Features Reference(s)

¹H NMR

A single peak, indicating the

equivalence of all seven

protons.

[7]

¹³C NMR

A single peak, indicating the

equivalence of all seven

carbon atoms.

[7]

IR

A simple spectrum with only

four bands of reasonable

intensity, consistent with the

high symmetry of the tropylium

ion.

[8]

Mass Spec.

The tropylium cation is a

common fragment in the mass

spectra of benzyl-containing

compounds, appearing at m/z

= 91.

[9]

Synthesis of Tropylium Bromide
Tropylium bromide is classically synthesized from cycloheptatriene. The method developed

by von Doering and Knox in 1957 remains a standard procedure.

Experimental Protocol: Synthesis from Cycloheptatriene
This protocol is based on the established literature procedure.

Materials:

Cycloheptatriene

Bromine

Carbon tetrachloride (or a suitable alternative solvent)
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Apparatus for reaction under an inert atmosphere, filtration, and vacuum distillation/heating.

Procedure:

A solution of cycloheptatriene in a nonpolar, inert solvent such as carbon tetrachloride is

prepared in a reaction vessel equipped with a dropping funnel and a stirrer, under an inert

atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

A solution of one molar equivalent of bromine in the same solvent is added dropwise to the

cooled cycloheptatriene solution with continuous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for a period to ensure the reaction goes to completion. This initially forms an oily

dibromide intermediate.[3]

The solvent is removed under reduced pressure.

The resulting oily residue is then heated in a vacuum at approximately 70°C.[3] During this

step, hydrogen bromide is eliminated, leading to the formation of tropylium bromide as

yellow crystals.[3]

The crystalline tropylium bromide can be purified by recrystallization from a suitable

solvent, such as ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Tropylium Bromide
(CAS 5376-03-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13805400/docs#an-in-depth-technical-guide-to-
tropylium-bromide-cas-5376-03-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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